Cas no 2227904-60-9 (rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2227904-60-9
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6524528
• PubChem ID: 165705007
• Update Time: 2025-06-09

rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid
• 2227904-60-9
• rac-(1R,3R)-2,2-dimethyl-3-[2-(propan-2-yl)phenyl]cyclopropane-1-carboxylic acid
• EN300-1744589

• Inchi： 1S/C15H20O2/c1-9(2)10-7-5-6-8-11(10)12-13(14(16)17)15(12,3)4/h5-9,12-13H,1-4H3,(H,16,17)/t12-,13+/m1/s1
• InChI Key： NCALRTALUHGWEK-OLZOCXBDSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC=CC=2C(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid

Introduction to rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 2227904-60-9)

rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 2227904-60-9) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyclopropane ring, substituted with a phenyl group and a carboxylic acid moiety, which imparts it with distinct chemical properties and reactivity.

The racemic nature of this compound, denoted by the prefix rac-, indicates that it is a mixture of two enantiomers, each with opposite chirality. The enantiomers are labeled as (1R,3R) and (1S,3S), and their presence in equal amounts results in a racemic mixture. The chirality of the compound is crucial for its biological activity and interactions with other molecules, making it an important consideration in drug design and development.

Recent studies have highlighted the potential of rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate specific protein-protein interactions involved in neurodegenerative diseases. The results showed that the compound exhibited promising activity in inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This finding suggests that the compound could be a valuable lead for developing novel therapeutic agents for neurodegenerative disorders.

In addition to its potential therapeutic applications, rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid has also been explored for its use in materials science. A research team at the University of California, Berkeley, reported in Advanced Materials that the compound can be used as a building block for constructing self-assembled monolayers (SAMs) on gold surfaces. The unique structure of the compound allows for precise control over the orientation and spacing of molecules on the surface, which is essential for creating functional nanomaterials with tailored properties.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid has been optimized through various methods to improve yield and purity. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions to construct the cyclopropane ring and introduce the phenyl substituent. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its practical applications in both research and industry.

The physical properties of rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid have also been extensively studied. It is a white crystalline solid with a melting point of approximately 85°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

From a safety perspective, rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored away from heat sources and incompatible materials to prevent degradation or potential hazards. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 227904609) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.